Cas no 1805198-56-4 (Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate
• CAS No: 1805198-56-4
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4895002
• Update Time: 2025-10-14

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate

• Inchi： 1S/C10H11F2IN2O2/c1-2-17-10(16)7-5(3-14)6(13)4-15-8(7)9(11)12/h4,9H,2-3,14H2,1H3
• InChI Key： UVLYUDMXYZMMHX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C(=O)OCC)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate

Recent Advances in the Study of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS: 1805198-56-4)

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS: 1805198-56-4) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

The structural features of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate make it particularly valuable for medicinal chemistry applications. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the iodo substituent provides a handle for further functionalization via cross-coupling reactions. Recent research has demonstrated its use in the synthesis of kinase inhibitors, where the pyridine core acts as a key pharmacophore. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders.

In addition to its applications in kinase inhibitor design, Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate has been investigated as a building block for the synthesis of fluorinated analogs of bioactive molecules. Fluorination is a common strategy in drug design to improve pharmacokinetic properties, and the difluoromethyl group in this compound offers a convenient route to introduce fluorine atoms into target structures. A recent study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the synthesis of fluorinated analogs of known antiviral agents, demonstrating enhanced potency against RNA viruses.

Another area of interest is the compound's potential in radiopharmaceutical development. The iodine atom in Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate can be replaced with radioactive isotopes such as iodine-125 or iodine-131, enabling its use in targeted radionuclide therapy and imaging. Preliminary studies have explored its incorporation into small-molecule probes for positron emission tomography (PET), as reported in a 2022 article in Nuclear Medicine and Biology.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, as detailed in a 2023 publication in Organic Process Research & Development. These innovations have improved yield and reduced the environmental impact of its production, making it more accessible for research and industrial applications.

In conclusion, Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS: 1805198-56-4) represents a valuable tool in modern medicinal chemistry, with diverse applications ranging from kinase inhibitor design to radiopharmaceutical development. Ongoing research continues to uncover new uses for this versatile compound, highlighting its potential to contribute to the discovery of next-generation therapeutics. Future studies are expected to focus on optimizing its synthetic routes and expanding its applications in targeted drug delivery and molecular imaging.